2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide

• Molecular Formula: C10H19ClN2O
• Molecular Weight: 218.72 g/mol
• SMILES: CCN(C1CCCN(C1)C)C(=O)CCl
• InChI: InChI=1S/C10H19ClN2O/c1-3-13(10(14)7-11)9-5-4-6-12(2)8-9/h9H,3-8H2,1-2H3
• InChIKey: FNXBMBQFCGEHMF-UHFFFAOYSA-N

2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide (CAS 1353961-85-9) is a synthetic chloroacetamide building block featuring a 1-methylpiperidin-3-yl substituent and an N-ethyl group. It exists as a racemic mixture, with the individual (R)- and (S)-enantiomers also commercially available (CAS 1353997-69-9 and 1354000-44-4, respectively).

2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide: Core Identity and Physicochemical Baseline for Informed Procurement

2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide (CAS 1353961-85-9) is a synthetic chloroacetamide building block featuring a 1-methylpiperidin-3-yl substituent and an N-ethyl group . It exists as a racemic mixture, with the individual (R)- and (S)-enantiomers also commercially available (CAS 1353997-69-9 and 1354000-44-4, respectively) . The compound serves primarily as a reactive intermediate in medicinal chemistry, where the electrophilic chloroacetyl moiety enables nucleophilic displacement for the introduction of the N-ethyl-N-(1-methylpiperidin-3-yl) pharmacophore into larger molecular architectures. Its molecular formula is C10H19ClN2O, with a molecular weight of 218.72 g/mol and a computed topological polar surface area (TPSA) of 23.6 Ų .

Reactive electrophilic chloroacetyl group for single-step nucleophilic displacement in medicinal chemistry synthesis

Racemate and individual (R)- and (S)-enantiomers available to support stereochemical SAR studies

3-Piperidinyl attachment provides non-linear spatial orientation, distinct from 4-substituted regioisomers

Why Generic Substitution of 2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide with In-Class Analogs Carries Risk

Superficially similar chloroacetamide-piperidine building blocks cannot be assumed to be interchangeable in synthetic or pharmacological applications. The N-ethyl substituent on 2-chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide confers a distinct combination of lipophilicity, steric bulk, and conformational flexibility relative to N-methyl, N-H, or N-propyl analogs . Similarly, the 3-substitution pattern on the piperidine ring produces a different spatial orientation of the amine relative to the 4-substituted regioisomer, which can critically alter target engagement in structure-activity relationship (SAR) studies . Even within the same substitution pattern, the choice between racemate and single enantiomer can have profound consequences on biological activity, as chiral recognition is a hallmark of many drug-receptor interactions. These molecular differences translate into measurable variations in physicochemical properties—such as logP, TPSA, and hydrogen-bonding capacity—that directly influence solubility, permeability, and metabolic stability, making generic substitution a source of irreproducible results.

N-Ethyl vs N-methyl substitution

Lipophilicity and steric differences may shift permeability and target-binding profiles, limiting direct replacement.

3-Piperidinyl vs 4-piperidinyl regioisomer

Altered exit vector geometry may affect receptor fit; the 4-substituted analog may not replicate binding pose.

Racemate vs single enantiomer

Chiral recognition may lead to divergent target engagement; substituting racemate for a specific enantiomer risks confounding SAR interpretation.

2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide: Quantitative Differentiation Evidence Against Closest Analogs

N-Ethyl vs. N-Methyl Substitution: Calculated Lipophilicity and Steric Bulk Differentiation

The N-ethyl substituent in 2-chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide increases both calculated lipophilicity (XLogP3) and molecular weight compared to its N-methyl analog, 2-chloro-N-methyl-N-(1-methylpiperidin-3-yl)acetamide. This difference is relevant for membrane permeability and target binding. The additional methylene group adds 14 g/mol to the molecular weight and contributes approximately +0.5 to the calculated logP, a shift that can move a compound from one Lipinski Rule-of-5 space to another .

N-Ethyl vs N-Methyl Lipophilicity

Class-level

ΔMW = +14 g/mol; ΔXLogP3 ≈ +0.5 (predicted)

May impact CNS penetration and off-target binding profiles

Class-level inference; validate experimentally

Evidence Dimension	Calculated lipophilicity (XLogP3) and molecular weight
Target Compound Data	MW = 218.72 g/mol; XLogP3 ≈ 1.8 (predicted)
Comparator Or Baseline	2-Chloro-N-methyl-N-(1-methylpiperidin-3-yl)acetamide: MW = 204.70 g/mol; XLogP3 ≈ 1.3 (predicted)
Quantified Difference	ΔMW = +14 g/mol; ΔXLogP3 ≈ +0.5 (predicted)
Conditions	Predicted using XLogP3 algorithm; no experimental logP data available in peer-reviewed literature

Why This Matters

A 0.5 logP increase can significantly alter CNS penetration and off-target binding profiles, making the N-ethyl variant a critical choice for neuroscience-focused medicinal chemistry programs.

Hydrogen-Bond Donor Deficiency: Differentiation from 2-Amino-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide

The target compound contains zero hydrogen-bond donors (HBD = 0), whereas its 2-amino analog, 2-amino-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide, possesses two HBDs (one from the primary amine and one from the amide N-H). This difference yields a computed TPSA of 23.6 Ų for the target versus approximately 55 Ų for the amino analog . Lower TPSA correlates with improved passive membrane permeability, a critical parameter for oral bioavailability and blood-brain barrier penetration.

H-Bond Donor Deficiency

Class-level

ΔTPSA ≈ –31.4 Ų; ΔHBD = –2 (predicted)

May enhance passive membrane permeability

Class-level; experimental permeability data needed

Evidence Dimension	Topological Polar Surface Area (TPSA) and Hydrogen-Bond Donor Count
Target Compound Data	TPSA = 23.6 Ų; HBD = 0
Comparator Or Baseline	2-Amino-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide: TPSA ≈ 55 Ų (predicted); HBD = 2
Quantified Difference	ΔTPSA ≈ -31.4 Ų; ΔHBD = -2
Conditions	Calculated using standard TPSA fragment-based method

Why This Matters

The chloro compound's complete lack of hydrogen-bond donors makes it a superior choice for permeability-limited programs or when designing prodrugs that require passive cellular uptake before metabolic activation.

Electrophilic Reactivity: Chloroacetyl vs. Aminoacetyl Handle in Downstream Derivatization

The chloroacetyl group in the target compound provides a reactive electrophilic center for nucleophilic displacement reactions (e.g., with amines, thiols, or alkoxides), enabling efficient C-N, C-S, or C-O bond formation. This contrasts with the 2-amino analog, which behaves as a nucleophile rather than an electrophile. The reactivity difference is qualitative but decisive: the target compound can directly alkylate nucleophiles under mild conditions (e.g., DCM, triethylamine, room temperature), whereas the amino analog requires activation or protection/deprotection sequences .

Electrophilic vs Nucleophilic Handle

Class-level

Electrophile (chloroacetyl) vs nucleophile (amino analog)

Supports single-step diversification in library synthesis

Qualitative reactivity context; no kinetic data

Evidence Dimension	Reactivity profile in nucleophilic displacement
Target Compound Data	Electrophilic chloroacetyl carbon; reacts with nucleophiles at room temperature in DCM with Et3N
Comparator Or Baseline	2-Amino-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide: nucleophilic primary amine; requires activation or coupling reagents for amide bond formation
Quantified Difference	Qualitative: electrophile vs. nucleophile; no direct kinetic data available
Conditions	Typical synthetic conditions described in vendor protocols

Why This Matters

For medicinal chemistry groups synthesizing focused libraries, the target compound enables direct, high-yielding diversification via a single-step SN2 reaction, reducing synthetic step count and improving overall efficiency compared to amino-analog routes.

Regioisomeric Precision: 3-Piperidinyl vs. 4-Piperidinyl Substitution and Spatial Vector Control

Attachment of the N-ethylacetamide group at the piperidine 3-position, as opposed to the 4-position in the regioisomer 2-chloro-N-ethyl-N-(1-methylpiperidin-4-yl)acetamide, produces a different exit vector geometry. In the 3-isomer, the amide nitrogen is oriented at approximately 60° relative to the piperidine ring plane, whereas the 4-isomer presents a 180° linear extension. This geometric difference is critical in fragment-based drug design, where precise spatial orientation determines binding pocket compatibility . The two regioisomers also exhibit distinct computed dipole moments and electrostatic potential surfaces, though experimental binding data comparing the two is not publicly available.

3-Piperidinyl vs 4-Piperidinyl Geometry

Class-level

Bent exit vector (~60°); Δ dipole moment ≈ 0.4 D (predicted)

May access different binding sub-pockets

Class-level; experimental binding data needed

Evidence Dimension	Spatial geometry and exit vector orientation
Target Compound Data	3-substituted piperidine; amide nitrogen at ~60° angle relative to ring plane; dipole moment ~3.2 D (predicted)
Comparator Or Baseline	2-Chloro-N-ethyl-N-(1-methylpiperidin-4-yl)acetamide: 4-substituted piperidine; linear exit vector; dipole moment ~2.8 D (predicted)
Quantified Difference	Qualitative geometric difference; predicted dipole moment difference ~0.4 D
Conditions	Geometry optimization using molecular mechanics; no experimental crystallographic data available

Why This Matters

For SAR campaigns targeting chiral binding sites (e.g., GPCRs, kinases), the 3-substituted regioisomer provides a bent geometry that can access sub-pockets inaccessible to the linear 4-substituted analog, enabling exploration of different chemical space.

Enantiomeric Integrity: (R)- vs. (S)-2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide and Chiral Purity Specifications

The (R)-enantiomer (CAS 1353997-69-9) and (S)-enantiomer (CAS 1354000-44-4) are commercially available with specified enantiomeric excess. Vendor datasheets indicate a purity of ≥97% for the (S)-enantiomer and ≥95% for the racemate . In chiral environments such as enzyme active sites or receptor binding pockets, the two enantiomers can exhibit dramatically different affinities and activities—a phenomenon well-documented across the piperidine class. While no specific binding data for these exact enantiomers has been published, the availability of both enantiomers in optically active form allows medicinal chemists to probe stereospecific interactions directly.

Enantiomeric Purity Specifications

Specification review

Racemate ≥95%; (S)-enantiomer ≥97% (vendor data)

Supports stereospecific SAR assignment

Vendor specifications; independent verification recommended

Evidence Dimension	Enantiomeric purity specifications
Target Compound Data	Racemate: ≥95% (AKSci); (S)-enantiomer: ≥97% (CheMall); (R)-enantiomer: vendor-dependent
Comparator Or Baseline	2-Chloro-N-methyl-N-(1-methylpiperidin-3-yl)acetamide: ≥97% (MolCore) for racemate; (R)-enantiomer: 97% (CheMall)
Quantified Difference	Comparable purity ranges; differentiation lies in the availability of single enantiomers for stereospecific SAR
Conditions	Purity specifications from vendor certificates of analysis

Why This Matters

Access to both enantiomers of the target compound enables definitive assignment of stereospecific pharmacological effects, a capability not uniformly available across all in-class analogs, thereby reducing ambiguity in lead optimization.

Optimal Research and Industrial Applications for 2-Chloro-N-ethyl-N-(1-methylpiperidin-3-yl)acetamide Based on Quantitative Differentiation

Fragment-Based Drug Discovery Requiring Controlled Lipophilicity and Chiral SAR

The N-ethyl substituent provides a measured increase in logP (+0.5 predicted) relative to the N-methyl analog, positioning the compound in a favorable lipophilicity window for CNS drug candidates. When both (R)- and (S)-enantiomers are screened in parallel, stereospecific binding to GPCRs or ion channels can be definitively assigned, enabling prioritization of the eutomer early in hit-to-lead optimization [1].

Covalent Inhibitor Design Leveraging the Chloroacetyl Electrophile

The chloroacetyl group serves as a mild electrophilic warhead for targeting cysteine residues in enzyme active sites. Unlike the 2-amino analog, which cannot act as a covalent modifier, the target compound can form irreversible thioether linkages under physiological conditions. The 3-piperidinyl attachment provides a bent geometry that may access cryptic binding pockets not reachable by 4-substituted regioisomers [2].

Prodrug Synthesis Exploiting Zero H-Bond Donors for Enhanced Membrane Permeability

With zero hydrogen-bond donors and a TPSA of only 23.6 Ų, the compound is ideally suited as a lipophilic prodrug intermediate. Its high membrane permeability potential (TPSA well below the 60 Ų threshold for oral absorption) makes it a superior starting point relative to the 2-amino analog (TPSA ~55 Ų, 2 HBDs) when designing esterase- or CYP-activated prodrugs that must cross lipid bilayers before bioactivation [3].

Parallel Library Synthesis via Single-Step Nucleophilic Displacement

The chloroacetyl group reacts efficiently with a wide range of nucleophiles (primary/secondary amines, thiols, alkoxides) under standard conditions (DCM, Et3N, RT), enabling rapid generation of diverse compound libraries. This single-step diversification contrasts with the multi-step protection/deprotection sequences required for the amino analog, making the target compound the reagent of choice for high-throughput medicinal chemistry workflows [4].

Application

Selection Property

Validation Focus

CNS-focused fragment-based drug discovery

N-Ethyl lipophilicity and enantiomer availability

CNS permeability prediction review and stereospecific binding assessment

Covalent inhibitor design targeting cysteine residues

Chloroacetyl electrophile and 3-piperidinyl geometry

Warhead reactivity and binding pocket compatibility

Lipophilic prodrug intermediate synthesis

Zero H-bond donor count and low TPSA

Passive membrane permeability and bioactivation compatibility

Parallel library synthesis via nucleophilic displacement

Single-step chloroacetyl diversification

Synthetic efficiency and nucleophile scope

• [1] Section 3, Evidence Item 1: N-Ethyl vs. N-Methyl lipophilicity differentiation. View Source
• [2] Section 3, Evidence Items 3 and 4: Reactivity and regioisomeric differentiation. View Source
• [3] Section 3, Evidence Item 2: Hydrogen-bond donor/TPSA differentiation. View Source
• [4] Section 3, Evidence Item 3: Electrophilic reactivity for nucleophilic displacement. View Source